Cas no 918482-09-4 (Piperazine, 1-(2-phenoxyethyl)-4-[[3-(trifluoromethoxy)phenyl]methyl]-)

• Product Name: Piperazine, 1-(2-phenoxyethyl)-4-[[3-(trifluoromethoxy)phenyl]methyl]-
• CAS No: 918482-09-4
• MF: C₂₀H₂₃F₃N₂O₂
• MW: 380.404035806656
• CID: 774890
• PubChem ID: 59382228
• Update Time: 2025-04-19

Piperazine, 1-(2-phenoxyethyl)-4-[[3-(trifluoromethoxy)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(2-phenoxyethyl)-4-[[3-(trifluoromethoxy)phenyl]methyl]-
• 1-(2-phenoxyethyl)-4-[[3-(trifluoromethoxy)phenyl]methyl]piperazine
• DTXSID50731817
• SCHEMBL13150776
• 1-(2-Phenoxyethyl)-4-{[3-(trifluoromethoxy)phenyl]methyl}piperazine
• XUSQWGBRUKBNES-UHFFFAOYSA-N
• 918482-09-4

• Inchi： 1S/C20H23F3N2O2/c21-20(22,23)27-19-8-4-5-17(15-19)16-25-11-9-24(10-12-25)13-14-26-18-6-2-1-3-7-18/h1-8,15H,9-14,16H2
• InChI Key： XUSQWGBRUKBNES-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)CN1CCN(CCOC2C=CC=CC=2)CC1)(F)F

Computed Properties

• Exact Mass: 380.17116247g/mol
• Monoisotopic Mass: 380.17116247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 24.9Ų